4-Methanesulfonamido-isatoic anhydride

• IUPAC Name: N-(2,4-dioxo-1H-3,1-benzoxazin-7-yl)methanesulfonamide
• InChI: InChI=1S/C9H8N2O5S/c1-17(14,15)11-5-2-3-6-7(4-5)10-9(13)16-8(6)12/h2-4,11H,1H3,(H,10,13)
• InChI Key: VDYKWZUMFVCLQR-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=CC2=C(C=C1)C(=O)OC(=O)N2
• Molecular Formula: C9H8N2O5S
• Molecular Weight: 256.24 g/mol

Description

4-Methanesulfonamido-isatoic anhydride (MSAI) is an important synthetic intermediate in the chemical industry, used for the synthesis of a variety of compounds. It is also known as 4-MSAI or 4-methylsulfonamido-isatoic anhydride. MSAI is a versatile reagent, with a wide range of applications in organic synthesis, drug discovery, and biochemistry.

Scientific Research Applications

Methane's Role in Plant Physiology

Methane, though often considered physiologically inert, has been observed to possess a variety of biological functions, such as anti-inflammatory, antioxidant, and anti-apoptosis properties. Recent studies indicate that methane might act as a gaseous signaling molecule in plants, potentially playing roles in enhancing plant tolerance to abiotic stresses, promoting root development, and delaying senescence and browning. This suggests a broader scope of application in agricultural and environmental science. The interaction of methane with reactive oxygen species (ROS), other gaseous signaling molecules, and glutathione (GSH) points towards its significance in plant survival strategies (Li, Wei, & Shen, 2019).

Methane in Biotechnology and Environmental Science

Methanotrophs, bacteria capable of using methane as their sole carbon source, open up a plethora of biotechnological applications. They can generate valuable products like single-cell protein, biopolymers, nanotechnology components, and various metabolites, all from methane. Moreover, enzymes produced by methanotrophs hold substantial promise due to their high conversion efficiencies. Methanotrophs can also be utilized for environmental applications such as bioremediation, chemical transformation, and wastewater denitrification, indicating their potential in sustainable technologies and environmental management (Strong, Xie, & Clarke, 2015).

Methane's Novel Production Pathway by Eukaryotes

A significant paradigm shift in understanding methane's sources has been the discovery of direct methane release from eukaryotes, including plants, animals, and fungi, even in oxygen presence. This process, termed “aerobic methane production,” challenges the conventional notion of methanogenesis and indicates a broader spectrum of methane's biological relevance and applications. Understanding this pathway's mechanisms is crucial for accurately assessing the global methane budget and formulating environmental policies (Liu et al., 2015).

Methane's Climate Feedback and Ecosystem Implications

Methane, produced in various natural systems, plays a pivotal role in climate feedback mechanisms. Understanding how climate change affects methane emissions from ecosystems like wetlands, marine systems, permafrost, and methane hydrates is crucial for predicting future climate scenarios. This knowledge aids in formulating strategies for climate change mitigation, highlighting methane's significance in climate science and policy formulation (Dean et al., 2018).

Methane's Role in Modeling and Forecasting

Modeling methane cycling in terrestrial ecosystems is vital for understanding its spatial and temporal variations and the underlying mechanisms driving these changes. Models help in integrating multi-scale methane data, crucial for predicting climate–carbon cycle feedbacks, and are instrumental in shaping future research and mitigation strategies in environmental science and policy-making (Xu et al., 2016).

Mechanism of Action

Target of Action

Isatoic anhydride derivatives, to which this compound belongs, are known to be building blocks for the synthesis of various nitrogen-containing heterocyclic structures .

Mode of Action

It’s known that isatoic anhydride derivatives can interact with their targets through various mechanisms, such as cyclization of anthranilic acids, catalytic carbonylation of substituted anilines, transformation of phthalic anhydride derivatives, oxidation of isatin derivatives, and oxidation of indoles with oxone .

Biochemical Pathways

It’s known that isatoic anhydride derivatives can affect various biochemical pathways due to their role in the synthesis of nitrogen-containing heterocyclic structures .

Result of Action

Given its role in the synthesis of various nitrogen-containing heterocyclic structures, it can be inferred that it may have significant effects at the molecular and cellular levels .